Cas no 1805410-38-1 (3,5-Bis(trifluoromethyl)-2-iodophenol)

• Product Name: 3,5-Bis(trifluoromethyl)-2-iodophenol
• CAS No: 1805410-38-1
• MF: C₈H₃F₆IO
• MW: 356.003715753555
• CID: 4962415
• Update Time: 2025-11-02

3,5-Bis(trifluoromethyl)-2-iodophenol Chemical and Physical Properties

Names and Identifiers

• 3,5-Bis(trifluoromethyl)-2-iodophenol

• Inchi： 1S/C8H3F6IO/c9-7(10,11)3-1-4(8(12,13)14)6(15)5(16)2-3/h1-2,16H
• InChI Key： SBKIGMPVOPWTFQ-UHFFFAOYSA-N
• SMILES： IC1=C(C=C(C(F)(F)F)C=C1C(F)(F)F)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 250
• XLogP3: 4
• Topological Polar Surface Area: 20.2

Additional information on 3,5-Bis(trifluoromethyl)-2-iodophenol

3,5-Bis(trifluoromethyl)-2-iodophenol (CAS No. 1805410-38-1): A Versatile Fluorinated Building Block for Advanced Synthesis

The 3,5-Bis(trifluoromethyl)-2-iodophenol (CAS 1805410-38-1) represents a highly specialized fluorinated aromatic compound that has gained significant attention in modern synthetic chemistry. This iodophenol derivative features two electron-withdrawing trifluoromethyl groups at the 3- and 5-positions, combined with an iodine substituent at the 2-position, creating a unique molecular architecture that offers exceptional reactivity patterns.

Recent trends in pharmaceutical and materials science research have shown increased demand for polyfluorinated compounds like 3,5-Bis(trifluoromethyl)-2-iodophenol. The compound's structural features make it particularly valuable for cross-coupling reactions, where the iodine atom serves as an excellent leaving group in various palladium-catalyzed transformations. Researchers frequently search for "fluorinated phenol derivatives" and "iodoarene building blocks" when exploring novel synthetic pathways.

The physical properties of 3,5-Bis(trifluoromethyl)-2-iodophenol contribute to its utility in organic synthesis. The presence of trifluoromethyl groups significantly influences the compound's electronic characteristics, making it an excellent substrate for nucleophilic aromatic substitution reactions. Many synthetic chemists inquire about "synthetic applications of iodophenols" and "trifluoromethyl-substituted aromatics" when designing complex molecular architectures.

In pharmaceutical research, 3,5-Bis(trifluoromethyl)-2-iodophenol serves as a key intermediate for the preparation of bioactive molecules. The compound's ability to participate in various metal-catalyzed coupling reactions makes it particularly valuable for constructing drug-like scaffolds. Current industry trends show growing interest in "fluorine-containing drug candidates" and "iodoarene pharmaceuticals," reflecting the compound's relevance in modern medicinal chemistry.

The material science applications of 3,5-Bis(trifluoromethyl)-2-iodophenol are equally impressive. The compound's unique electronic properties make it suitable for developing advanced functional materials, particularly in the field of organic electronics. Researchers exploring "fluorinated materials for electronics" or "iodoarene-based polymers" frequently encounter this versatile building block in their literature searches.

From a synthetic perspective, the ortho-iodophenol moiety in 3,5-Bis(trifluoromethyl)-2-iodophenol offers multiple reaction pathways. The iodine atom can participate in various cross-coupling reactions, while the phenolic hydroxyl group provides an additional handle for further functionalization. This dual reactivity makes the compound particularly valuable for constructing complex molecular architectures, answering frequent search queries about "multifunctional aromatic building blocks."

The stability and handling characteristics of 3,5-Bis(trifluoromethyl)-2-iodophenol make it suitable for various laboratory applications. While the compound requires standard precautions for iodoaromatic compounds, its stability under ambient conditions contributes to its popularity in synthetic workflows. Many researchers search for "stable iodophenol derivatives" when planning their synthetic strategies.

Recent advances in fluorine chemistry have further highlighted the importance of compounds like 3,5-Bis(trifluoromethyl)-2-iodophenol. The growing understanding of how trifluoromethyl groups influence molecular properties has led to increased demand for such building blocks. Current literature searches often include terms like "trifluoromethyl aromatic synthesis" and "fluorinated pharmaceutical intermediates," reflecting these trends.

The commercial availability of 3,5-Bis(trifluoromethyl)-2-iodophenol (CAS 1805410-38-1) has made it accessible to researchers worldwide. As synthetic methodologies continue to evolve, this compound maintains its position as a valuable tool for constructing complex fluorinated molecules. Its combination of electronic effects and synthetic versatility ensures its continued relevance in both academic and industrial research settings.

Looking forward, the applications of 3,5-Bis(trifluoromethyl)-2-iodophenol are expected to expand further. With growing interest in fluorine-containing materials and specialty chemicals, this compound is well-positioned to play a significant role in the development of next-generation functional materials and pharmaceutical agents. Researchers continue to explore its potential through searches for "advanced fluorinated building blocks" and "multifunctional iodophenols," ensuring its place in the toolkit of modern synthetic chemistry.